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Compound of Interest

Compound Name: Cytarabine-13C3

Cat. No.: B196190 Get Quote

In-Depth Technical Guide: Cytarabine-13C3
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Cytarabine-13C3, an isotopically labeled form of

the antineoplastic and antiviral agent Cytarabine. The inclusion of three carbon-13 (¹³C)

isotopes makes it a valuable internal standard for quantification studies using mass

spectrometry.

Core Data Summary
The molecular formula and weight of Cytarabine-13C3 are distinct from its unlabeled

counterpart due to the incorporation of heavier carbon isotopes. The following table

summarizes these key quantitative differences.

Compound Molecular Formula Molecular Weight ( g/mol )

Cytarabine C₉H₁₃N₃O₅ 243.22[1]

Cytarabine-13C3 C₆¹³C₃H₁₃N₃O₅ 246.19[2][3][4][5]

Chemical and Physical Properties
Cytarabine-13C3 is a labeled form of Cytarabine, also known as ara-C.[6] It serves as a stable

isotope-labeled internal standard for use in quantitative analyses by nuclear magnetic
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resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid

chromatography-mass spectrometry (LC-MS).[7] The formal chemical name for this compound

is 4-amino-1-β-D-arabinofuranosyl-2(1H)-pyrimidinone-4,5,6-¹³C₃.[6]

Note on Experimental Protocols and Visualizations: The query for the molecular formula and

weight of Cytarabine-13C3 is a request for fundamental chemical data. As such, experimental

protocols for its use (e.g., in mass spectrometry) or signaling pathway diagrams are

application-specific and not inherent to the compound's core properties. Therefore, these

sections are not included in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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